Cas no 71422-80-5 (4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline)

• Product Name: 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline
• CAS No: 71422-80-5
• MF: C₁₂H₈ClF₃N₂O
• MW: 288.652932167053
• MDL: MFCD00170933
• CID: 1073978
• PubChem ID: 2764116
• Update Time: 2025-08-05

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)aniline
• 1-[3,5-Bis(trifluoromethyl)benzyl]-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• 4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}aniline
• MFCD00170933
• J-513150
• HMS1366F20
• 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}aniline
• 6E-036
• Bionet2_000834
• 4-(3-chloro-5-trifluoromethyl-2-pyridyloxy)aniline
• 2-(4-aminophenoxy)-3-chloro-5-trifluoromethylpyridine
• 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyaniline
• 71422-80-5
• 4-(3-Chloro-5-(trifluoromethyl)-2-pyridyloxy)phenylamine
• SB55112
• DTXSID70377312
• SCHEMBL2711491
• CS-0317281
• AKOS005070720
• 2-(4-Aminophenoxy)-3-chloro-5-(trifluoromethyl)pyridine, 6-(4-Aminophenoxy)-5-chloro-alpha,alpha,alpha-trifluoro-3-picoline
• 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline

• MDL： MFCD00170933
• Inchi： 1S/C12H8ClF3N2O/c13-10-5-7(12(14,15)16)6-18-11(10)19-9-3-1-8(17)2-4-9/h1-6H,17H2
• InChI Key： NCHHJZDBVKYIDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 288.0277251g/mol
• Monoisotopic Mass: 288.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Melting Point: 168-169°C

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline: A Comprehensive Overview

The compound 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline, also known by its CAS number 71422-80-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

At its core, the molecule consists of a pyridine ring substituted with chlorine and trifluoromethyl groups, which contribute to its electronic properties and reactivity. The presence of the trifluoromethyl group introduces strong electron-withdrawing effects, enhancing the electrophilicity of the pyridine ring. This makes the compound highly reactive in certain chemical transformations, particularly in nucleophilic aromatic substitution reactions. Recent studies have highlighted its utility in synthesizing bioactive molecules and advanced materials.

The synthesis of 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of aniline derivatives, followed by substitution reactions to introduce the pyridine moiety. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Its ability to undergo specific transformations has made it valuable in the synthesis of drugs targeting various diseases, including cancer and infectious diseases. For instance, recent studies have demonstrated its role in creating bioisosteres that enhance drug efficacy while reducing toxicity.

In addition to pharmaceutical applications, 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline has found utility in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it suitable for applications requiring high thermal stability and mechanical strength. Researchers have explored its integration into polymer matrices for use in aerospace and automotive industries.

The compound's environmental impact has also been a topic of interest among scientists. Studies have shown that while it exhibits high stability under standard conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. Understanding these degradation pathways is crucial for assessing its long-term impact on ecosystems.

In conclusion, 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}aniline, with its CAS number 71422-80-5, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future chemical innovations.